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Compound of Interest

Compound Name: Dihydromyrcenol

Cat. No.: B102105 Get Quote

Abstract:

Dihydromyrcenol (2,6-dimethyl-7-octen-2-ol), a widely utilized fragrance ingredient, also

serves as a valuable and versatile starting material in the synthesis of a variety of fine

chemicals. Its unique structure, featuring a tertiary alcohol and a terminal double bond, allows

for a range of chemical transformations. These application notes provide detailed protocols and

summaries of key reactions where dihydromyrcenol is employed as a reagent, targeting

researchers, scientists, and professionals in drug development and fine chemical synthesis.

This document outlines methodologies for esterification, etherification, and other key

transformations, supported by quantitative data and visual diagrams to facilitate understanding

and application in a laboratory setting.

Introduction
Dihydromyrcenol is a synthetic acyclic monoterpenoid alcohol, renowned for its fresh, citrus-

floral, and lavender-like scent.[1] While its primary application is in the fragrance industry for

perfumes, soaps, and detergents, its chemical functionalities make it an attractive precursor for

the synthesis of other valuable molecules.[2][3] This document explores the use of

dihydromyrcenol as a reagent in several key organic reactions.

Chemical and Physical Properties of Dihydromyrcenol:
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Property Value Reference(s)

CAS Number 18479-58-8 [4]

Molecular Formula C₁₀H₂₀O [4]

Molecular Weight 156.27 g/mol [4]

Appearance Colorless liquid [5]

Boiling Point 194-197°C [4]

Flash Point 76°C [4]

Solubility
Soluble in alcohol and ether;

slightly soluble in water
[4]

Synthesis of Dihydromyrcenol Derivatives
Dihydromyrcenol serves as a precursor for various derivatives, primarily through reactions

involving its hydroxyl group and terminal double bond.

The tertiary hydroxyl group of dihydromyrcenol can be readily esterified to produce a range of

esters, many of which are themselves valuable fragrance compounds. The most common of

these is dihydromyrcenyl acetate.

Reaction Scheme: Synthesis of Dihydromyrcenyl Acetate

Reactants
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Dihydromyrcenyl Acetate

+

Acetic Anhydride
+

Acetic Acid
+
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Caption: Esterification of Dihydromyrcenol.

Experimental Protocol: Synthesis of Dihydromyrcenyl Acetate

This protocol is based on the general principles of esterification of tertiary alcohols.

Materials:

Dihydromyrcenol (156.27 g/mol )

Acetic anhydride (102.09 g/mol )

Pyridine (as catalyst)

Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for reaction, workup, and distillation

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

dihydromyrcenol (1 equivalent) in diethyl ether.

Add pyridine (1.2 equivalents) to the solution.

Cool the mixture in an ice bath and add acetic anhydride (1.2 equivalents) dropwise with

stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).
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Upon completion, quench the reaction by slowly adding water.

Separate the organic layer and wash it sequentially with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude dihydromyrcenyl acetate by vacuum distillation.

Quantitative Data for Esterification:

Ester Product
Acylating
Agent

Catalyst Yield (%) Reference(s)

Dihydromyrcenyl

Acetate
Acetic Acid

Ion-exchange

resin

92% (product

composition)
[6]

Dihydromyrcenyl

Formate
Formic Acid Sulfuric Acid

50%

(conversion)
[7]

The synthesis of dihydromyrcenyl ethers introduces another class of fragrance compounds with

potentially different olfactory properties.

Reaction Scheme: Synthesis of Dihydromyrcenyl Methyl Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dihydromyrcenol: A Versatile Reagent in the Synthesis
of Fine Chemicals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102105#dihydromyrcenol-as-a-reagent-in-the-
synthesis-of-fine-chemicals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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